5-Tert-butyl-2,4-dihydroxy-benzoic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 5-tert-butyl-2,4-dihydroxybenzoic acid
• InChI: InChI=1S/C11H14O4/c1-11(2,3)7-4-6(10(14)15)8(12)5-9(7)13/h4-5,12-13H,1-3H3,(H,14,15)
• InChI Key: KZNQQFAQKTZPME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C(=C1)C(=O)O)O)O

Description

5-Tert-butyl-2,4-dihydroxy-benzoic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tert-butanol (14.3 mL, 11.12 g, 150 mmol) suspension of 2,4-dihydroxy-benzoic acid (F71-01: 2312 mg, 15.0 mmol), trifluoroacetic acid (8.0 mL, 11.84 g, 103.8 mmol) and sulfuric acid (0.43 mL, 0.79 g, 8.0 mmol) were added in this order under argon atmosphere while stirring at room temperature. The reacting solution was stirred at room temperature for 10 minutes and then at a bath temperature of 75° C. for 6 hours. Additional trifluoroacetic acid (8.0 mL, 11.84 g, 103.8 mmol) was added, and the reaction mixture was stirred at a bath temperature of 80° C. for further 2.5 hours. After completing the reaction, the reaction mixture was added to ice-water (160 mL) and stirred with the addition of hexane (20 mL). The deposited solids were collected by filtration, washed with water and hexane to obtain the title compound (F71-02: pale pink solid, 2.13 g, 68%).